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Compound of Interest

Compound Name: Fmoc-L-3-Benzothienylalanine

Cat. No.: B557785 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to ensuring both personal safety and experimental integrity. This guide

provides immediate and essential safety protocols, operational procedures, and disposal plans

for Fmoc-L-3-Benzothienylalanine, a key building block in solid-phase peptide synthesis.

Chemical Identifiers:

Synonyms: Fmoc-3-L-Ala(3-benzothienyl)-OH, Fmoc-L-3-(3-benzothienyl)alanine

CAS Number: 177966-60-8

Molecular Formula: C₂₆H₂₁NO₄S

Molecular Weight: 443.5 g/mol

Personal Protective Equipment (PPE)
When handling Fmoc-L-3-Benzothienylalanine, which is typically a white to off-white powder,

appropriate personal protective equipment is crucial to prevent contact, inhalation, and

ingestion.[1]
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PPE Category Item Specification

Eye/Face Protection Safety Glasses

Conforming to EN166 or

NIOSH approved, with side-

shields.[2]

Skin Protection Gloves

Chemically resistant gloves

(e.g., nitrile rubber) should be

worn. Inspect gloves prior to

use and follow proper glove

removal technique.[2]

Lab Coat/Clothing

An impervious lab coat or

clothing should be worn to

prevent skin contact.[2]

Respiratory Protection Dust Mask/Respirator

Recommended when handling

large quantities or when dust

formation is likely.[2] All

handling of the solid should be

conducted in a well-ventilated

fume hood to minimize

inhalation risk.[2][3]

Hazard Identification and Precautionary Statements
Fmoc-L-3-Benzothienylalanine is associated with the following hazard statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

The following precautionary statements should be strictly followed:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.
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P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

Rinse mouth.

P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON

CENTER/doctor if you feel unwell.

P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER/doctor if you feel unwell.

P363: Wash contaminated clothing before reuse.

P501: Dispose of contents/container to an approved waste disposal plant.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Fmoc-L-3-Benzothienylalanine minimizes risks and

ensures procedural consistency.

Preparation:

Ensure a well-ventilated laboratory environment with an operational fume hood.[2][3]

Gather all necessary PPE as detailed in the table above.

Inspect all equipment for cleanliness and functionality.

Handling and Use:

Avoid direct contact with skin and eyes.[2][3]

Prevent the formation of dust and aerosols.[2][3]

Weigh and handle the compound within a fume hood to minimize inhalation risk.[2]
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Keep the container tightly closed when not in use to prevent contamination and moisture

absorption.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[3]

Recommended storage temperature is between 2-8°C.[4] For long-term storage, -20°C is

advised.[5][6]

Keep the container tightly sealed.[3]

First Aid Measures
Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[2]

Consult a physician.

Skin Contact: Wash off immediately with soap and plenty of water.[2][3]

Eye Contact: Flush eyes with water as a precaution.[3]

Ingestion: If swallowed, rinse mouth with water. Never give anything by mouth to an

unconscious person. Consult a physician.

Spill and Disposal Plan
Proper containment, cleanup, and disposal of Fmoc-L-3-Benzothienylalanine and

contaminated materials are critical to prevent environmental contamination and ensure a safe

laboratory environment.

Spill Response Workflow
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Immediate Actions Containment & Cleanup Decontamination & Disposal

Evacuate Immediate Area Alert Colleagues & Supervisor
 

Don Appropriate PPE
 

Contain the Spill Gently Sweep Up Solid
Avoid creating dust

Collect in a Labeled Container
 

Decontaminate Spill Area Dispose of as Hazardous Waste
Follow institutional guidelines

Wash Hands Thoroughly
 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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